Cas no 616-73-9 (Phenol,5-methyl-2,4-dinitro-)

Phenol,5-methyl-2,4-dinitro- structure
Phenol,5-methyl-2,4-dinitro- structure
Product Name:Phenol,5-methyl-2,4-dinitro-
CAS No:616-73-9
MF:C7H6N2O5
MW:198.13294172287
CID:515932
PubChem ID:12030
Update Time:2025-04-19

Phenol,5-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,5-methyl-2,4-dinitro-
    • 3-METHYL-4,6-DINITROPHENOL
    • 5-Methyl-2,4-dinitrophenol
    • 2,4-dinitro-5-methylphenol
    • 4,6-dinitro-3-hydroxytoluene
    • 4,6-Dinitro-m-cresol
    • 4.6-dinitro-3-hydroxy-toluene
    • 4.6-Dinitro-3-hydroxy-toluol
    • 4.6-Dinitro-m-kresol
    • AC1L1YOU
    • BRN 2121129
    • CTK5B3547
    • m-Cresol, 4,6-dinitro-
    • Inchi: 1S/C7H6N2O5/c1-4-2-7(10)6(9(13)14)3-5(4)8(11)12/h2-3,10H,1H3
    • InChI Key: ZIFGQZOJBWXBNW-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 198.02768
  • Monoisotopic Mass: 198.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.5928 (rough estimate)
  • Boiling Point: 335.43°C (rough estimate)
  • Refractive Index: 1.5460 (estimate)
  • PSA: 106.51
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